Cas no 2172220-57-2 (2-3-(1-methylcyclopropyl)propylcyclobutan-1-ol)

• Product Name: 2-3-(1-methylcyclopropyl)propylcyclobutan-1-ol
• CAS No: 2172220-57-2
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 6241386
• PubChem ID: 165786756
• Update Time: 2025-10-29

2-3-(1-methylcyclopropyl)propylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-3-(1-methylcyclopropyl)propylcyclobutan-1-ol
• EN300-1634755
• 2172220-57-2
• 2-[3-(1-methylcyclopropyl)propyl]cyclobutan-1-ol

• Inchi： 1S/C11H20O/c1-11(7-8-11)6-2-3-9-4-5-10(9)12/h9-10,12H,2-8H2,1H3
• InChI Key： FFJDKLHMBAGOLJ-UHFFFAOYSA-N
• SMILES： OC1CCC1CCCC1(C)CC1

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-3-(1-methylcyclopropyl)propylcyclobutan-1-ol

Introduction to 2-3-(1-methylcyclopropyl)propylcyclobutan-1-ol (CAS No. 2172220-57-2)

2-3-(1-methylcyclopropyl)propylcyclobutan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2172220-57-2, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its complex cycloalkyl and alkyl substituents, has garnered attention due to its structural uniqueness and potential applications in drug discovery and material science. The presence of a cyclobutane ring fused with a propyl chain, further modified by a 1-methylcyclopropyl group, endows this compound with distinctive physicochemical properties that make it a valuable candidate for further investigation.

The structural framework of 2-3-(1-methylcyclopropyl)propylcyclobutan-1-ol consists of a cyclobutane core substituted at the 2 and 3 positions with a propyl group that is itself attached to a 1-methylcyclopropyl moiety. This arrangement creates a highly rigid and three-dimensional structure, which can influence its interactions with biological targets. The cyclopropyl group, in particular, is known for its ability to stabilize reactive intermediates and enhance binding affinity in molecular recognition processes. Such structural features are often exploited in the design of novel pharmacophores.

In recent years, there has been growing interest in the development of molecules with complex cyclic architectures due to their potential to exhibit unique biological activities. The 2-3-(1-methylcyclopropyl)propylcyclobutan-1-ol molecule represents an excellent example of such a structure. Its cyclobutane ring provides a rigid scaffold that can mimic natural products and bioactive scaffolds, while the alkyl chains and substituents introduce variability that can be tuned for specific biological effects. This combination makes it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of 2-3-(1-methylcyclopropyl)propylcyclobutan-1-ol is its potential as a building block for more complex drug candidates. The cyclobutane ring is a common motif in many bioactive molecules, including antibiotics and anti-inflammatory agents. By incorporating this motif into a larger framework, researchers can leverage its known properties while introducing new functionalities to modulate activity. The propyl and 1-methylcyclopropyl groups provide additional sites for chemical modification, allowing for the synthesis of derivatives with tailored properties.

Recent studies have highlighted the importance of structural complexity in drug design. Molecules with intricate cyclic structures often exhibit higher binding affinities and selectivity towards biological targets compared to simpler linear molecules. The 2-3-(1-methylcyclopropyl)propylcyclobutan-1-ol molecule, with its fused rings and multiple substituents, fits well within this paradigm. Its rigid core structure can be optimized to interact favorably with specific binding pockets in proteins or enzymes, potentially leading to the discovery of novel therapeutic agents.

The synthesis of 2-3-(1-methylcyclopropyl)propylcyclobutan-1-ol presents both challenges and opportunities for synthetic chemists. The construction of the cyclobutane ring requires careful consideration of reaction conditions to ensure high yield and purity. Additionally, the introduction of the propyl and 1-methylcyclopropyl groups necessitates multi-step synthetic strategies that often involve protecting group chemistry and transition metal catalysis. Despite these challenges, advances in synthetic methodology have made it increasingly feasible to access complex molecules like this one.

In conclusion, 2-3-(1-methylcyclopropyl)propylcyclobutan-1-ol (CAS No. 2172220-57-2) is a structurally unique compound with significant potential in pharmaceutical research. Its complex architecture, featuring a cyclobutane ring fused with alkyl chains and substituents, makes it an attractive candidate for further investigation as a building block for drug discovery. As synthetic chemistry continues to evolve, it is likely that more complex molecules like this one will be synthesized and evaluated for their biological activities.